6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine

• IUPAC Name: 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine
• InChI: InChI=1S/C23H15BrN4/c24-19-13-11-16(12-14-19)20-15-28-23(25-20)26-21(17-7-3-1-4-8-17)22(27-28)18-9-5-2-6-10-18/h1-15H
• InChI Key: HYIDOCUPRFNCBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=NC(=CN3N=C2C4=CC=CC=C4)C5=CC=C(C=C5)Br
• Molecular Formula: C23H15BrN4
• Molecular Weight: 427.3 g/mol

Description

6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine, also known as BRIM-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has shown potential in various scientific research applications, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to inhibit the growth of tumor cells in vitro and in vivo, making it a potential candidate for cancer therapy. In neurodegenerative disease research, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. In infectious disease research, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to have antiviral activity against several viruses, including influenza A virus and Zika virus.

Mechanism of Action

The mechanism of action of 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to inhibit the activity of cyclin-dependent kinase 4 (CDK4), which is involved in cell cycle regulation. In neurodegenerative diseases, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to inhibit the activity of glycogen synthase kinase 3β (GSK3β), which is involved in the pathogenesis of these diseases. In infectious diseases, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to inhibit viral replication by targeting various viral proteins.
Biochemical and Physiological Effects
6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to have various biochemical and physiological effects, depending on the context of its use. In cancer cells, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In neurodegenerative diseases, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to reduce oxidative stress and inflammation, leading to neuroprotection. In infectious diseases, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine has been shown to inhibit viral replication, leading to the prevention of viral spread.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine in lab experiments is its versatility, as it has shown potential in various scientific research applications. Another advantage is its relatively low toxicity, making it a safer alternative to other chemical compounds. However, one of the limitations of using 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine in scientific research. One direction is the exploration of its potential as a cancer therapy, either alone or in combination with other drugs. Another direction is the investigation of its neuroprotective effects in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further research is needed to fully understand the mechanism of action of 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine and to identify any potential side effects or limitations of its use.
In conclusion, 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of 6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine in biomedical research.